N~1~-(2-ethylphenyl)-N~2~-methyl-N~2~-(quinolin-8-ylsulfonyl)glycinamide

• IUPAC Name: N-(2-ethylphenyl)-2-[methyl(quinolin-8-ylsulfonyl)amino]acetamide
• InChI: InChI=1S/C20H21N3O3S/c1-3-15-8-4-5-11-17(15)22-19(24)14-23(2)27(25,26)18-12-6-9-16-10-7-13-21-20(16)18/h4-13H,3,14H2,1-2H3,(H,22,24)
• InChI Key: JIUGLLKFEGJKEF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN(C)S(=O)(=O)C2=CC=CC3=C2N=CC=C3
• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol

Description

N~1~-(2-ethylphenyl)-N~2~-methyl-N~2~-(quinolin-8-ylsulfonyl)glycinamide, commonly known as QNZ, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. QNZ is a small molecule inhibitor that selectively targets NF-κB, a transcription factor that plays a crucial role in regulating the immune response and inflammation.

Mechanism of Action

QNZ selectively targets the NF-κB pathway, which is involved in the regulation of immune response and inflammation. NF-κB is activated by various stimuli, including cytokines, pathogens, and stress, and plays a crucial role in the transcriptional regulation of genes involved in immune response, inflammation, and cell survival. QNZ inhibits the activity of NF-κB by preventing its translocation to the nucleus, where it binds to DNA and activates gene expression.
Biochemical and Physiological Effects:
QNZ has been shown to have various biochemical and physiological effects, including the inhibition of cytokine production, cell proliferation, and cell migration. QNZ has also been found to induce apoptosis in cancer cells and reduce inflammation in animal models of inflammatory diseases. However, the exact mechanisms underlying these effects are not fully understood and require further investigation.

Advantages and Limitations for Lab Experiments

QNZ has several advantages for lab experiments, including its selectivity for NF-κB and its ability to inhibit the activity of this pathway in a dose-dependent manner. QNZ has also been shown to have low toxicity and good bioavailability, making it suitable for in vivo studies. However, QNZ has some limitations, including its potential off-target effects and its relatively short half-life, which may require frequent dosing in animal studies.

Future Directions

There are several future directions for research on QNZ, including the development of more potent and selective inhibitors of NF-κB, the investigation of QNZ in combination with other therapies for cancer and autoimmune disorders, and the exploration of QNZ in other diseases, such as neurodegenerative disorders and infectious diseases. Additionally, further studies are needed to elucidate the mechanisms underlying the biochemical and physiological effects of QNZ and to optimize its dosing and administration in animal and clinical studies.
Conclusion:
In conclusion, QNZ is a small molecule inhibitor that selectively targets NF-κB and has potential therapeutic applications in various diseases. The synthesis method of QNZ is scalable and cost-effective, making it suitable for large-scale production. QNZ has several advantages for lab experiments, including its selectivity for NF-κB and its low toxicity, but also has some limitations, including its potential off-target effects and short half-life. Future research on QNZ should focus on developing more potent and selective inhibitors, investigating QNZ in combination with other therapies, and exploring its potential in other diseases.

Synthesis Methods

The synthesis of QNZ involves the reaction of 2-ethylphenyl isocyanate with N-methyl-N-(quinolin-8-ylsulfonyl)glycine in the presence of a base catalyst. The resulting product is then purified by column chromatography to obtain QNZ in high purity. This synthesis method has been optimized to produce QNZ in a scalable and cost-effective manner, making it suitable for large-scale production.

Scientific Research Applications

QNZ has been extensively studied for its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and inflammatory diseases. In cancer research, QNZ has been shown to inhibit the growth and proliferation of cancer cells by suppressing the NF-κB pathway. In autoimmune disorders, QNZ has been found to reduce the production of inflammatory cytokines and decrease the activity of immune cells. In inflammatory diseases, QNZ has been shown to alleviate inflammation and reduce tissue damage.